Cas no 2229134-00-1 (O-2-(4-ethylcyclohexyl)propylhydroxylamine)

O-2-(4-ethylcyclohexyl)propylhydroxylamine is a specialized hydroxylamine derivative featuring a cyclohexyl backbone with an ethyl substituent, enhancing its steric and electronic properties. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of hindered amine derivatives and nitroxide radicals. Its structural configuration offers improved stability and selectivity in radical reactions, making it useful in polymerization inhibitors and spin-labeling applications. The ethylcyclohexyl group contributes to increased lipophilicity, facilitating solubility in nonpolar media. Careful handling is recommended due to the reactive hydroxylamine functionality. This compound is suited for research and industrial applications requiring tailored amine-based reagents.
O-2-(4-ethylcyclohexyl)propylhydroxylamine structure
2229134-00-1 structure
Product Name:O-2-(4-ethylcyclohexyl)propylhydroxylamine
CAS No:2229134-00-1
MF:C11H23NO
MW:185.306423425674
CID:6353606
PubChem ID:165616237
Update Time:2025-05-20

O-2-(4-ethylcyclohexyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(4-ethylcyclohexyl)propylhydroxylamine
    • 2229134-00-1
    • EN300-1809953
    • O-[2-(4-ethylcyclohexyl)propyl]hydroxylamine
    • Inchi: 1S/C11H23NO/c1-3-10-4-6-11(7-5-10)9(2)8-13-12/h9-11H,3-8,12H2,1-2H3
    • InChI Key: DBCIZZMZBIFQSX-UHFFFAOYSA-N
    • SMILES: O(CC(C)C1CCC(CC)CC1)N

Computed Properties

  • Exact Mass: 185.177964357g/mol
  • Monoisotopic Mass: 185.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.2Ų

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Additional information on O-2-(4-ethylcyclohexyl)propylhydroxylamine

Introduction to O-2-(4-ethylcyclohexyl)propylhydroxylamine (CAS No. 2229134-00-1)

O-2-(4-ethylcyclohexyl)propylhydroxylamine, with the CAS number 2229134-00-1, is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound belongs to the class of amines and is characterized by its specific structural features, including a cyclohexyl ring and an ethyl substituent, which contribute to its unique chemical properties and potential applications.

The chemical structure of O-2-(4-ethylcyclohexyl)propylhydroxylamine can be described as follows: it consists of a hydroxylamine group attached to a propyl chain, which is further substituted with a 4-ethylcyclohexyl group. This complex structure imparts the compound with a combination of hydrophilic and hydrophobic properties, making it suitable for various applications in both academic and industrial settings.

Recent research has highlighted the potential of O-2-(4-ethylcyclohexyl)propylhydroxylamine in several areas. One notable application is in the field of drug discovery, where this compound has shown promise as a lead molecule for the development of new therapeutic agents. Studies have demonstrated that O-2-(4-ethylcyclohexyl)propylhydroxylamine exhibits potent biological activity, particularly in modulating specific enzymes and receptors involved in various disease pathways.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the effects of O-2-(4-ethylcyclohexyl)propylhydroxylamine on a panel of kinases, which are key enzymes involved in cellular signaling pathways. The results showed that this compound selectively inhibited certain kinases, suggesting its potential as a targeted therapy for diseases such as cancer and neurodegenerative disorders.

Beyond its therapeutic applications, O-2-(4-ethylcyclohexyl)propylhydroxylamine has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules, including those with potential pharmaceutical applications. Chemists have utilized this compound in various synthetic routes to produce derivatives with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of O-2-(4-ethylcyclohexyl)propylhydroxylamine typically involves multi-step processes, including the formation of the cyclohexyl ring and the introduction of the ethyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial purposes.

In terms of safety and handling, it is important to note that while O-2-(4-ethylcyclohexyl)propylhydroxylamine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The environmental impact of O-2-(4-ethylcyclohexyl)propylhydroxylamine is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and minimize any potential environmental exposure.

In conclusion, O-2-(4-ethylcyclohexyl)propylhydroxylamine (CAS No. 2229134-00-1) is a promising compound with a wide range of potential applications in chemical biology and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in both scientific understanding and practical applications.

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